Cas no 2549034-73-1 (1-(3-Chloro-4-fluorophenyl)-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazine-6-carbonyl}piperazine)

• Product Name: 1-(3-Chloro-4-fluorophenyl)-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazine-6-carbonyl}piperazine
• CAS No: 2549034-73-1
• MF: C₁₉H₁₈ClFN₆O
• MW: 400.837225437164
• CID: 5314670
• PubChem ID: 154583923
• Update Time: 2025-10-22

1-(3-Chloro-4-fluorophenyl)-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazine-6-carbonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• [4-(3-Chloro-4-fluorophenyl)-1-piperazinyl](3-cyclopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)methanone
• AKOS040726018
• F6760-4577
• 2549034-73-1
• 1-(3-chloro-4-fluorophenyl)-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazine-6-carbonyl}piperazine
• 1-(3-Chloro-4-fluorophenyl)-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazine-6-carbonyl}piperazine

• Inchi： 1S/C19H18ClFN6O/c20-14-11-13(3-4-15(14)21)25-7-9-26(10-8-25)19(28)16-5-6-17-22-23-18(12-1-2-12)27(17)24-16/h3-6,11-12H,1-2,7-10H2
• InChI Key： CXERCQDJURWLBG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1CCN(C(C2C=CC3=NN=C(C4CC4)N3N=2)=O)CC1)F

Computed Properties

• Exact Mass: 400.1214651g/mol
• Monoisotopic Mass: 400.1214651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 1.04±0.20(Predicted)

Additional information on 1-(3-Chloro-4-fluorophenyl)-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazine-6-carbonyl}piperazine

1-(3-Chloro-4-fluorophenyl)-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazine-6-carbonyl}piperazine: A Comprehensive Overview

The compound with CAS No. 2549034-73-1, known as 1-(3-Chloro-4-fluorophenyl)-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazine-6-carbonyl}piperazine, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This molecule is notable for its complex structure, which incorporates a piperazine ring system, a triazolopyridazine moiety, and a substituted phenyl group. The combination of these structural elements endows the compound with unique properties that make it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of this compound as a modulator of key biological targets. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated its ability to inhibit certain kinase enzymes, which are critical in cellular signaling pathways. This inhibition could have therapeutic implications for diseases such as cancer, where dysregulated kinase activity plays a pivotal role. The cyclopropyl group within the triazolopyridazine moiety has been identified as a key structural feature contributing to the compound's potency and selectivity.

Another area of interest lies in the compound's pharmacokinetic profile. Preclinical studies have shown that 1-(3-Chloro-4-fluorophenyl)-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazine-6-carbonyl}piperazine exhibits favorable absorption and bioavailability characteristics. This is attributed to its balanced hydrophobicity and lipophilicity, which are critical factors for ensuring effective drug delivery to target tissues. Furthermore, the chloro and fluoro substituents on the phenyl ring contribute to both stability and solubility properties, making it suitable for formulation into various dosage forms.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the triazolopyridazine ring system through cyclization reactions and the subsequent coupling with the piperazine moiety. The use of advanced catalytic techniques has enabled researchers to optimize reaction conditions, thereby improving yield and purity. These advancements underscore the importance of continuous innovation in chemical synthesis to meet the demands of modern drug discovery.

From a structural perspective, the cyclopropyl group introduces strain into the molecule, which can enhance its reactivity and binding affinity to target proteins. This structural feature has been exploited in recent studies to design analogs with improved pharmacodynamic properties. For example, modifications to the substituents on the triazolopyridazine ring have been shown to modulate both potency and selectivity for specific kinase targets.

In addition to its therapeutic potential, this compound serves as a valuable tool for studying molecular recognition and binding interactions. Its unique structure allows researchers to investigate how different functional groups influence molecular interactions at atomic resolution. This knowledge is essential for designing next-generation drugs with enhanced efficacy and reduced off-target effects.

Looking ahead, ongoing research is focused on exploring the compound's efficacy in preclinical models of disease. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for clinical trials that could validate its therapeutic potential. The integration of computational modeling techniques with experimental approaches is expected to further accelerate progress in this area.

In summary, 1-(3-Chloro-4-fluorophenyl)-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazine-6-carbonyl}piperazine represents a cutting-edge chemical entity with significant promise in drug discovery. Its intricate structure, coupled with favorable pharmacokinetic properties and potent biological activity